Cas no 1251013-37-2 (5-tert-Butyl3a-ethylhexahydropyrrolo[3,4-b]pyrrole-3a,5(1H)-dicarboxylate)

• Product Name: 5-tert-Butyl3a-ethylhexahydropyrrolo[3,4-b]pyrrole-3a,5(1H)-dicarboxylate
• CAS No: 1251013-37-2
• MF: C₁₄H₂₄N₂O₄
• MW: 284.351364135742
• CID: 4564905
• Update Time: 2023-08-09

5-tert-Butyl3a-ethylhexahydropyrrolo[3,4-b]pyrrole-3a,5(1H)-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• AM805163
• 5-tert-Butyl3a-ethylhexahydropyrrolo[3,4-b]pyrrole-3a,5(1H)-dicarboxylate
• Pyrrolo[3,4-b]pyrrole-3a,5(1H,4H)-dicarboxylic acid, tetrahydro-, 5-(1,1-dimethylethyl) 3a-ethyl ester, (3aR,6aS)-rel-

• Inchi： 1S/C14H24N2O4/c1-5-19-11(17)14-6-7-15-10(14)8-16(9-14)12(18)20-13(2,3)4/h10,15H,5-9H2,1-4H3/t10-,14-/m1/s1
• InChI Key： QEJIGTOCXFIWIH-QMTHXVAHSA-N
• SMILES： O(CC)C([C@]12CN(C(=O)OC(C)(C)C)C[C@H]1NCC2)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 405
• XLogP3: 0.7
• Topological Polar Surface Area: 67.9